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Compound of Interest

Compound Name: 2-Methoxythiazole

Cat. No.: B088229 Get Quote

Introduction
2-Methoxythiazole (CAS No. 14542-13-3) is a heterocyclic compound of significant interest in

medicinal chemistry and drug development.[1][2] It serves as a key intermediate in the

synthesis of various biologically active molecules, including antimicrobial and antifungal agents.

[3] A thorough understanding of its solubility in organic solvents is paramount for researchers

and scientists. This knowledge governs the selection of appropriate reaction media, facilitates

efficient purification and crystallization processes, and is critical for the development of stable

and effective pharmaceutical formulations.

This in-depth technical guide provides a comprehensive overview of the solubility of 2-
methoxythiazole. In the absence of extensive publicly available quantitative solubility data,

this guide focuses on the underlying physicochemical principles that dictate solubility, offers a

predictive framework for its behavior in various organic solvents, and presents a detailed, field-

proven experimental protocol for the precise determination of its solubility.

Physicochemical Properties of 2-Methoxythiazole
The solubility of a compound is intrinsically linked to its molecular structure and physical

properties. The key physicochemical parameters for 2-methoxythiazole are summarized in the

table below.
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Property Value Source(s)

CAS Number 14542-13-3 [3][4]

Molecular Formula C₄H₅NOS [3][4]

Molecular Weight 115.15 g/mol [3]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 150-151 °C [1]

Density 1.20 g/mL [1]

Refractive Index (n20/D) 1.5150 [1]

logP (Octanol/Water) 1.152 (Calculated) [1]

Water Solubility
Log10(S) = -1.11 (Calculated,

mol/L)
[1]

The structure of 2-methoxythiazole features a thiazole ring, which is aromatic and contains

both a nitrogen and a sulfur atom, and a methoxy group. The nitrogen and oxygen atoms are

capable of acting as hydrogen bond acceptors. The calculated logP value of 1.152 suggests

that 2-methoxythiazole has a moderate lipophilicity.

Predictive Solubility Profile of 2-Methoxythiazole
Based on the principle of "like dissolves like," we can predict the solubility of 2-
methoxythiazole in various classes of organic solvents.[4] Its moderate polarity, owing to the

heteroatoms and the methoxy group, suggests it will be more soluble in polar solvents than in

nonpolar hydrocarbon solvents.

The following table provides a qualitative prediction of the solubility of 2-methoxythiazole. It is

crucial to note that this is a predictive guide, and experimental verification is highly

recommended.
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Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Polar Protic
Methanol, Ethanol,

Isopropanol
High

The ability of these

solvents to engage in

hydrogen bonding

with the nitrogen and

oxygen atoms of 2-

methoxythiazole,

coupled with their

overall polarity, should

lead to good solvation.

Polar Aprotic

Acetone, Acetonitrile,

Ethyl Acetate,

Tetrahydrofuran

(THF),

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

High to Moderate

These solvents have

significant dipole

moments and can

interact with the polar

regions of 2-

methoxythiazole.

Solvents like DMF and

DMSO are expected

to be very effective

due to their high

polarity.
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Nonpolar
Hexane, Heptane,

Toluene

Low to Sparingly

Soluble

The lack of polarity

and inability to form

strong intermolecular

interactions with 2-

methoxythiazole will

likely result in poor

solubility. Aromatic

solvents like toluene

may show slightly

better solubility than

aliphatic hydrocarbons

due to potential π-π

stacking interactions

with the thiazole ring.

Halogenated
Dichloromethane,

Chloroform
Moderate

These solvents have a

moderate polarity and

can effectively solvate

molecules like 2-

methoxythiazole.

Experimental Protocol for Solubility Determination:
The Isothermal Shake-Flask Method
The most reliable method for determining the equilibrium solubility of a compound is the

isothermal shake-flask method.[5] This protocol provides a step-by-step guide for its

implementation.

Materials and Equipment
2-Methoxythiazole (high purity)

Selected organic solvents (analytical grade)

Analytical balance (±0.1 mg)

Glass vials with PTFE-lined screw caps
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Constant temperature orbital shaker or water bath

Calibrated positive displacement pipettes

Syringe filters (0.22 µm or 0.45 µm, chemically compatible with the solvent)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer.

Step-by-Step Procedure
Preparation of Solvent and Saturated Solutions:

For each solvent to be tested, add a measured volume to several glass vials.

Add an excess amount of 2-methoxythiazole to each vial. The presence of undissolved

solid is essential to ensure that equilibrium is reached.

Tightly cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature orbital shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the vials for a sufficient period to reach equilibrium. This can range from 24 to 72

hours. It is advisable to determine the equilibration time by taking samples at different time

points until the concentration of 2-methoxythiazole in the solution remains constant.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the same temperature for at least

2 hours to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a pipette.
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Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved microparticles.

Accurately dilute the filtered sample with the same solvent to a concentration that falls

within the linear range of the analytical method.

Quantification:

Analyze the concentration of 2-methoxythiazole in the diluted sample using a pre-

validated and calibrated analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

Prepare a calibration curve using standard solutions of 2-methoxythiazole of known

concentrations.

Data Analysis:

Calculate the concentration of the saturated solution by multiplying the measured

concentration of the diluted sample by the dilution factor.

Express the solubility in the desired units, such as grams per liter (g/L), milligrams per

milliliter (mg/mL), or mole fraction.

Experimental Workflow Diagram
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Caption: Workflow for the experimental determination of solubility using the isothermal shake-

flask method.

Safety Considerations
2-Methoxythiazole is a flammable liquid and should be handled with appropriate care in a

well-ventilated fume hood.[4] Personal protective equipment, including safety goggles, gloves,

and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) for detailed

information on handling, storage, and disposal.

Conclusion
While specific quantitative solubility data for 2-methoxythiazole in a wide array of organic

solvents is not readily available in published literature, a strong predictive understanding can

be derived from its physicochemical properties. For applications requiring precise solubility

values, the detailed isothermal shake-flask method provided in this guide offers a robust and

reliable means of experimental determination. This empowers researchers to generate the

high-quality data necessary for advancing their work in drug discovery and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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